Cas no 2172466-92-9 (benzyl N-({1-(chlorosulfonyl)methylcyclobutyl}(oxan-4-yl)methyl)carbamate)

• Product Name: benzyl N-({1-(chlorosulfonyl)methylcyclobutyl}(oxan-4-yl)methyl)carbamate
• CAS No: 2172466-92-9
• MF: C₁₉H₂₆ClNO₅S
• MW: 415.931443691254
• CID: 5922005
• PubChem ID: 165870355
• Update Time: 2025-05-20

benzyl N-({1-(chlorosulfonyl)methylcyclobutyl}(oxan-4-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-({1-(chlorosulfonyl)methylcyclobutyl}(oxan-4-yl)methyl)carbamate
• EN300-1440677
• benzyl N-({1-[(chlorosulfonyl)methyl]cyclobutyl}(oxan-4-yl)methyl)carbamate
• 2172466-92-9

• Inchi： 1S/C19H26ClNO5S/c20-27(23,24)14-19(9-4-10-19)17(16-7-11-25-12-8-16)21-18(22)26-13-15-5-2-1-3-6-15/h1-3,5-6,16-17H,4,7-14H2,(H,21,22)
• InChI Key： QDPVBYJZATUMEN-UHFFFAOYSA-N
• SMILES： ClS(CC1(CCC1)C(C1CCOCC1)NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 415.1220218g/mol
• Monoisotopic Mass: 415.1220218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 90.1Ų

Additional information on benzyl N-({1-(chlorosulfonyl)methylcyclobutyl}(oxan-4-yl)methyl)carbamate

Introduction to benzyl N-({1-(chlorosulfonyl)methylcyclobutyl}(oxan-4-yl)methyl)carbamate (CAS No. 2172466-92-9)

Benzyl N-({1-(chlorosulfonyl)methylcyclobutyl}(oxan-4-yl)methyl)carbamate (CAS No. 2172466-92-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, a chlorosulfonyl moiety, and a cyclobutyl ring, all of which contribute to its potential therapeutic applications.

The chlorosulfonyl group in the molecule is particularly noteworthy due to its reactivity and ability to form stable sulfonamide bonds. This characteristic makes the compound a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. Recent studies have explored the use of chlorosulfonyl-containing compounds in the development of novel drugs targeting specific biological pathways, such as those involved in inflammation and cancer.

The cyclobutyl ring is another key structural element of this compound. Cyclobutyl-containing molecules have been shown to exhibit unique conformational properties that can influence their biological activity. For instance, the rigidity and compact nature of the cyclobutyl ring can enhance the binding affinity of the molecule to its target receptor, making it an attractive scaffold for drug design.

The benzyl group, which is attached to the carbamate moiety, plays a crucial role in modulating the solubility and lipophilicity of the compound. These properties are essential for optimizing the pharmacokinetic profile of potential drug candidates. The benzyl group can also serve as a protecting group during synthetic transformations, allowing for selective functionalization at other sites within the molecule.

Recent advancements in computational chemistry have enabled researchers to model the interactions between benzyl N-({1-(chlorosulfonyl)methylcyclobutyl}(oxan-4-yl)methyl)carbamate and various biological targets with high precision. Molecular dynamics simulations have provided insights into the conformational flexibility of the compound and its ability to adopt different binding modes depending on the target protein. These studies have highlighted the potential of this compound as a lead structure for further optimization.

In addition to its synthetic utility, benzyl N-({1-(chlorosulfonyl)methylcyclobutyl}(oxan-4-yl)methyl)carbamate has been investigated for its biological activity. Preliminary studies have shown that it exhibits potent inhibitory effects on certain enzymes involved in signal transduction pathways. For example, it has been found to inhibit phosphodiesterases (PDEs), which are key regulators of cyclic nucleotide levels in cells. This inhibition can lead to a range of physiological effects, including vasodilation and anti-inflammatory responses.

The oxan-4-yl (tetrahydro-2H-pyran-4-yl) moiety in the molecule adds another layer of complexity and functionality. Tetrahydrofurans and related compounds are known for their ability to form hydrogen bonds and interact with hydrophobic pockets in proteins. This property makes them useful in designing molecules with high target selectivity and reduced off-target effects.

From a synthetic perspective, benzyl N-({1-(chlorosulfonyl)methylcyclobutyl}(oxan-4-yl)methyl)carbamate can be prepared through a series of well-established organic reactions. The synthesis typically involves several steps, including the formation of the chlorosulfonyl intermediate, coupling with the cyclobutyl ring, and final carbamate formation using benzyl alcohol or a benzyl derivative. The choice of protecting groups and reaction conditions is critical for achieving high yields and purity.

In conclusion, benzyl N-({1-(chlorosulfonyl)methylcyclobutyl}(oxan-4-yl)methyl)carbamate (CAS No. 2172466-92-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as a lead structure in drug discovery programs targeting various diseases and conditions.